Cas no 136772-40-2 (Pyrido[4,3-b][1,4]benzothiazepine,10-(4-methyl-1-piperazinyl)-)

• Product Name: Pyrido[4,3-b][1,4]benzothiazepine,10-(4-methyl-1-piperazinyl)-
• CAS No: 136772-40-2
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• CID: 232421
• PubChem ID: 131990
• Update Time: 2025-04-19

Pyrido[4,3-b][1,4]benzothiazepine,10-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-b][1,4]benzothiazepine,10-(4-methyl-1-piperazinyl)-
• 10-(4-methylpiperazin-1-yl)pyrido(4,3-b)(1,4)benzothiazepine
• 6-(4-methylpiperazin-1-yl)pyrido[4,3-b][1,4]benzothiazepine
• 10-(4-METHYLPIPERAZIN-1-YL)PYRIDO[4,3-B][1,4]BENZOTHIAZEPINE
• AC1L306Q
• ACMC-1C5DB
• AG-D-74865
• CHEMBL151263
• JL3 Compound
• SureCN140462
• SCHEMBL140462
• DTXSID30159919
• 136772-40-2
• BDBM50407283

• Inchi： 1S/C17H18N4S/c1-20-8-10-21(11-9-20)17-13-4-2-3-5-15(13)22-16-6-7-18-12-14(16)19-17/h2-7,12H,8-11H2,1H3
• InChI Key： GCTKZGZNZBTSIN-UHFFFAOYSA-N
• SMILES： S1C2C=CN=CC=2N=C(C2C=CC=CC1=2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 310.12544
• Monoisotopic Mass: 310.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 473.3°Cat760mmHg
• Flash Point: 240°C
• Refractive Index: 1.707
• PSA: 32.26